tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate
Overview
Description
“tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate” is a chemical compound with the molecular formula C13H20BrN3O2 . It is a white solid and is stored at temperatures between 0-8°C . The compound has a molecular weight of 316.2 .
Molecular Structure Analysis
The molecular structure of “tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate” is represented by the linear formula C13H20BrN3O2 . The InChI code for this compound is 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)16-6-4-5-11(9-16)17-8-10(14)7-15-17/h7-8,11H,4-6,9H2,1-3H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate” include a molecular weight of 316.2 , a storage temperature of 0-8°C , and a physical form of a white solid .Scientific Research Applications
Synthesis of Bioactive Molecules
This compound serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structure allows for the introduction of the pyrazole moiety into larger, more complex molecules, which can exhibit a wide range of biological activities. For example, pyrazole derivatives are known to possess analgesic, anti-inflammatory, and antipyretic properties .
Pharmaceutical Drug Development
The tert-butyl group in the compound provides steric hindrance, which can be beneficial in drug design, enhancing the selectivity and potency of pharmaceutical agents. The bromine atom offers a reactive site for further functionalization, making it a valuable building block in the development of new drugs .
Agricultural Chemistry
In the field of agricultural chemistry, this compound could be used to create novel pesticides or herbicides. The pyrazole ring is a common feature in many agrochemicals due to its stability and bioactivity, potentially offering protection against a variety of pests and diseases .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3-(4-bromopyrazol-1-yl)azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-6-9(7-14)15-5-8(12)4-13-15/h4-5,9H,6-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYBIXDJMIONIDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)N2C=C(C=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30679041 |
Source
|
| Record name | tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate | |
CAS RN |
877399-34-3 |
Source
|
| Record name | tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30679041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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